Cas no 1033718-20-5 (tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate)

• Product Name: tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate
• CAS No: 1033718-20-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD21362306
• CID: 1136853
• PubChem ID: 58007014
• Update Time: 2025-06-15

tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• hydroxycyclobutyl]carbamate
• RW3481
• PB23092
• PB37132
• PB37715
• tert-butyl 3-hydroxycyclobutyl(methyl)carbamate
• tert-Butyl N-(trans-3-hydroxycyclobutyl)-N-methylcarbamate
• tert-Butyl N-(trans-3-hyd...
• tert-Butyl N-(trans-3-hydroxycyclobutyl)-N-methylcarbamate - B8137
• Carbamic acid, N-(trans-3-hydroxycyclobutyl)-N-methyl-, 1,1-dimethylethyl ester
• tert-Butyl N-(cis-3-hydroxycyclobutyl)-N-methylcarbamate
• tert-Butyl (cis-3-hydroxycyclobutyl)(methyl)carbamate
• tert-Butyl (trans-3-hydroxycyclobutyl)(methyl)carbamate
• tert-Butyl N-(3-hydroxycyclobutyl)-N-methyl-carbamate
• cis-(N-Boc-N-methylamino)cyclobutan-3-ol
• trans-(N-Boc-N-methylamino)cyclobutan-3-ol
• tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate
• SCHEMBL13567993
• SB20679
• trans-3-[Boc-(methyl)amino]cyclobutanol
• CS-0183440
• EN300-6472571
• TERT-BUTYL N-METHYL-N-[(1S,3S)-3-HYDROXYCYCLOBUTYL]CARBAMATE
• MFCD21362303
• PS-17416
• DB-144696
• TERT-BUTYL N-METHYL-N-[(1R,3R)-3-HYDROXYCYCLOBUTYL]CARBAMATE
• P13665
• SCHEMBL13567986
• tert-ButylN-(3-hydroxycyclobutyl)-N-methylcarbamate
• MFCD23106180
• 1033718-10-3
• SY112237
• 1033718-20-5
• tert-butyl N-methyl-N-[(1s,3s)-3-
• AKOS025290306
• AMY34281
• AS-39777
• EN300-7170235
• AKOS024438322
• tert-butyl (3-hydroxycyclobutyl)(methyl)carbamate
• cis-3-[Boc(methyl)amino]cyclobutanol
• SY098551
• CS-0048049
• AS-34700
• EN300-7210062
• 1392804-89-5
• SCHEMBL17184415
• DTXSID101146749
• MFCD21362306
• SB20969
• A896489
• t-Butyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• Carbamic acid, N-(3-hydroxycyclobutyl)-N-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD21362306
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11(4)7-5-8(12)6-7/h7-8,12H,5-6H2,1-4H3
• InChI Key： AWAUKBRXWGIKJB-UHFFFAOYSA-N
• SMILES： OC1CC(C1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1

Additional information on tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate

Comprehensive Overview of tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate (CAS No. 1033718-20-5)

The compound tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate (CAS No. 1033718-20-5) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a hydroxycyclobutyl moiety and a tert-butyl group, makes it a valuable intermediate for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions related to tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate is its synthetic route and reaction conditions. The compound is typically synthesized via a multi-step process involving the protection of the hydroxy group, followed by N-methylation and carbamate formation. Its stereochemistry (trans-configuration) is critical for its biological activity, which is why it is often a focal point in asymmetric synthesis studies. Recent advancements in green chemistry have also sparked interest in optimizing its production to reduce environmental impact.

Another trending topic is the compound's potential in drug delivery systems. Due to its hydrophilic-lipophilic balance, tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate is being explored as a prodrug candidate. This aligns with the growing demand for sustained-release formulations and targeted therapies. Additionally, its compatibility with biodegradable polymers makes it a subject of interest in nanomedicine research.

From a spectroscopic characterization perspective, the compound is often analyzed using NMR, IR, and mass spectrometry. These techniques confirm its purity and structural integrity, which are essential for regulatory compliance in pharmaceutical applications. The CAS No. 1033718-20-5 is frequently referenced in patent literature, highlighting its commercial relevance. For instance, it has been cited in patents related to neuroprotective agents and kinase inhibitors, reflecting its versatility.

In the context of market trends, the demand for tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate is driven by the expanding pharmaceutical outsourcing sector. Contract research organizations (CROs) and custom synthesis providers often list this compound in their catalogs, catering to the needs of small-molecule drug development. Its scalability and cost-effectiveness further enhance its appeal to manufacturers.

Finally, safety and handling of tert-butyl trans-N-(3-hydroxycyclobutyl)-N-methyl-carbamate are frequently discussed in material safety data sheets (MSDS). While it is not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its stability. This aligns with the broader industry focus on safe chemical handling and sustainability.